Cas no 7509-48-0 (Diethyl 2-(triphenyl-λ5-phosphanylidene)propanedioate)

Diethyl 2-(triphenyl-λ5-phosphanylidene)propanedioate structure
7509-48-0 structure
Product Name:Diethyl 2-(triphenyl-λ5-phosphanylidene)propanedioate
CAS No:7509-48-0
MF:C25H25O4P
MW:420.437368154526
CID:981350
PubChem ID:348217
Update Time:2025-04-19

Diethyl 2-(triphenyl-λ5-phosphanylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2-(triphenyl-λ5-phosphanylidene)propanedioate
    • 2-(triphenylphosphoranylidene)-1,3-diethyl ester
    • 2-(triphenylphosphoranylidene)malonate
    • CTK2H8026
    • diethyl 2-(triphenylphosphoranylidene)malonate
    • diethyl 2-triphenylphosphoranylidenemalonate
    • diethyl 2-triphenylphosphoranylidenepropanedioate
    • NSC407397
    • triphenylphosphoranylidene-malonic acid diethyl ester
    • Triphenylphosphoranyliden-malonsaeure-diaethylester
    • NSC-407397
    • DTXSID50324647
    • 7509-48-0
    • Diethyl (triphenyl-lambda~5~-phosphanylidene)propanedioate
    • AKOS016358718
    • SCHEMBL9567088
    • Inchi: 1S/C25H25O4P/c1-3-28-24(26)23(25(27)29-4-2)30(20-14-8-5-9-15-20,21-16-10-6-11-17-21)22-18-12-7-13-19-22/h5-19H,3-4H2,1-2H3
    • InChI Key: FKAQBDQGUZNLCY-UHFFFAOYSA-N
    • SMILES: P(=C(C(=O)OCC)C(=O)OCC)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 420.14915
  • Monoisotopic Mass: 420.14904627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 3.27910
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